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Compound of Interest

Compound Name: Limonene dioxide

Cat. No.: B1580516

CAS Number: 96-08-2

This technical guide provides an in-depth overview of imonene dioxide, a bicyclic
monoterpene oxide derived from limonene.[1] It is intended for researchers, scientists, and
drug development professionals, offering comprehensive data on its properties, synthesis, and
analysis.

Chemical and Physical Properties

Limonene dioxide is a colorless to pale yellow liquid with a characteristic citrus-like or mild
methanol-like odor.[1][2][3] It is a versatile molecule with applications as a solvent, in cleaning
products, and as an intermediate in organic synthesis.[1] Its potential antimicrobial and
antioxidant properties have also been a subject of study.[1]

Quantitative data on the physicochemical properties of limonene dioxide are summarized in
the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C10H1602 [11[4]15]16]
Molecular Weight 168.24 g/mol [1][2][4]116]
CAS Number 96-08-2 [11[2][4][6]
Appearance Colorless to light yellow liquid [1114]
Boiling Point 242 °C [2][4][6]
Melting Point <-60 °C [3]
Density 1.0287 g/cm3 at 20 °C [2][3][6]
Flash Point 95.2 °C to 118 °C [21[5]
Slightly soluble in water;
Solubility miscible with methanol, 1]

benzene, carbon tetrachloride,

and hexane.

Vapor Pressure

0.02 mmHg at 20 °C

[3]

Toxicological Data

The toxicological profile of imonene dioxide indicates moderate toxicity upon dermal

exposure and mild toxicity via ingestion. It is also recognized as a skin irritant.[4] Key

toxicological data are presented below.
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. . Route of
Metric Value Species Source(s)
Exposure
LC50 60,000 mg/m3 Rat Inhalation [2]

Moderately toxic

by skin contact

and
Toxicity intramuscular
Summary routes. Mildly )
toxic by

ingestion. A skin

irritant.

- [4]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of limonene dioxide are crucial for

reproducible research. The following sections provide established protocols.

Synthesis of Limonene Dioxide via Epoxidation

A common method for the synthesis of limonene dioxide is the epoxidation of limonene. One

established protocol utilizes Oxone as the oxidizing agent in a biphasic system.[4]

Materials:

e R-(+)-limonene

o Oxone (potassium peroxymonosulfate)
e Sodium bicarbonate (NaHCO3)

e Acetone

o Ethyl acetate

o Water

e Three-neck round-bottom flask
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e Syringe pump

Procedure:

In a three-neck round-bottom flask, combine 40 mL of water, 3.55 g of sodium bicarbonate,
4.90 g of acetone, 40 mL of ethyl acetate, and 8.5 mmol of R-(+)-limonene.[4]

e Prepare a solution of 5.20 g of Oxone in 50 mL of water.[4]

o Add the Oxone solution dropwise to the limonene mixture at a flow rate of 1 mL/min using a
syringe pump at room temperature.[4]

 After the addition is complete, continue to stir the reaction mixture vigorously for another
hour.[4]

e The product, limonene dioxide, can then be isolated from the organic phase.

Another approach involves the in-situ generation of dimethyl dioxirane (DMDO) in excess
acetone, which has been shown to achieve a high yield of imonene dioxide.[4]

Analytical Methodology: GC-MS with SPME

The analysis of limonene dioxide, particularly in complex matrices like essential oils or
beverages, can be effectively performed using Solid-Phase Microextraction (SPME) followed
by Gas Chromatography-Mass Spectrometry (GC-MS).[6]

Equipment and Materials:

o Gas Chromatograph with Mass Spectrometer (GC-MS)
o SPME fiber (e.g., 7-um bonded poly(dimethylsiloxane))
 Vials for headspace sampling

» Limonene dioxide standard for calibration

Procedure:

e Place a known volume (e.g., 1.0 mL) of the sample or standard solution into a sample vial.[6]
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o Expose the SPME fiber to the headspace above the sample for a predetermined and
optimized time to allow for the adsorption of volatile compounds, including limonene
dioxide.[6]

o Retract the fiber and introduce it into the heated injection port of the GC-MS for thermal
desorption of the analytes.[6]

o Separate the components on a suitable GC column (e.g., with a temperature program
starting at 110°C, holding for 6 minutes, then ramping at 20°C/min to 200°C and holding for 1
minute).[6]

o Detect and identify limonene dioxide using the mass spectrometer. Quantitation can be
achieved using an external standard calibration curve.[6]

Visualizations

To further elucidate the experimental processes, the following diagrams illustrate the synthesis
and analytical workflows for imonene dioxide.

Caption: Workflow for the synthesis of imonene dioxide.

Caption: Workflow for the analysis of imonene dioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580516#limonene-dioxide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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